Cas no 199343-14-1 (2-Bromo-1-phenylethanol)

2-Bromo-1-phenylethanol structure
2-Bromo-1-phenylethanol structure
Product Name:2-Bromo-1-phenylethanol
CAS No:199343-14-1
MF:C8H9BrO
MW:201.060461759567
CID:136539
PubChem ID:102812
Update Time:2025-04-19

2-Bromo-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-phenylethan-1-ol
    • 1-PHENYL-2-BROMOETHANOL
    • Ethyl, 2-bromo-1-hydroxy-1-phenyl-
    • Ethyl,2-bromo-1-hydroxy-1-phenyl- (9CI)
    • 2-bromo-1-phenylethanol
    • AURORA KA-7046
    • NS00048103
    • FT-0772308
    • A814095
    • A912956
    • AKOS015856115
    • FT-0600222
    • Benzenemethanol, .alpha.-(bromomethyl)-
    • Styrene .beta.-bromohydrin
    • DS-16716
    • (S)-alpha-(broMoMethyl)benzyl alcohol
    • ZHA34314
    • DTXSID60941844
    • CS-W021594
    • BCP29937
    • 199343-14-1
    • EN300-1136750
    • MFCD00540454
    • alpha-(bromomethyl)-benzyl alcohol
    • Benzyl alcohol, .alpha.-(bromomethyl)-
    • Styrene bromohydrin
    • SY107787
    • 2-Bromo-1-phenylethanol;2-Bromo-1-phenylethan-1-ol;alpha-(Bromomethyl)benzyl alcohol;Ethyl, 2-bromo-1-hydroxy-1-phenyl-
    • 2-bromanyl-1-phenyl-ethanol
    • FT-0694486
    • 2425-28-7
    • alpha-(Bromomethyl)benzyl alcohol
    • EINECS 219-365-4
    • SCHEMBL3578847
    • 73908-23-3
    • 76155-80-1
    • 2-bromo-1-hydroxy-1-phenylethyl
    • DB-364705
    • ALBB-030701
    • DB-005756
    • SY358643
    • MFCD09838922
    • DB-016692
    • 219-365-4
    • 2-Bromo-1-phenylethanol
    • Inchi: 1S/C8H9BrO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6H2
    • InChI Key: DAHHEUQBMDBSLO-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 199.98367
  • Monoisotopic Mass: 199.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.503
  • Boiling Point: 261.6°C at 760 mmHg
  • Flash Point: 135.6°C
  • Refractive Index: 1.589
  • PSA: 20.23
  • LogP: 2.11490

2-Bromo-1-phenylethanol Pricemore >>

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